molecular formula C19H14N2O2 B8655419 Methyl 1-(quinolin-4-yl)-1H-indole-3-carboxylate CAS No. 649550-66-3

Methyl 1-(quinolin-4-yl)-1H-indole-3-carboxylate

Cat. No.: B8655419
CAS No.: 649550-66-3
M. Wt: 302.3 g/mol
InChI Key: LNLAQGVAQWBPQH-UHFFFAOYSA-N
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Description

Methyl 1-(quinolin-4-yl)-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C19H14N2O2 and its molecular weight is 302.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

649550-66-3

Molecular Formula

C19H14N2O2

Molecular Weight

302.3 g/mol

IUPAC Name

methyl 1-quinolin-4-ylindole-3-carboxylate

InChI

InChI=1S/C19H14N2O2/c1-23-19(22)15-12-21(17-9-5-3-6-13(15)17)18-10-11-20-16-8-4-2-7-14(16)18/h2-12H,1H3

InChI Key

LNLAQGVAQWBPQH-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CN(C2=CC=CC=C21)C3=CC=NC4=CC=CC=C43

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.73 g (12.5 mmol) of potassium carbonate are added at 20° C. under an argon atmosphere to 0.876 g (5 mmol) of 3-methoxycarbonyl-1H-indole in 10 cm3 of dimethyl sulphoxide. After stirring at 20° C. for 1 hour, 0.654 cm3 (5 mmol) of 4-chloroquinoline is added. After stirring at 100° C. for 43 hours, the reaction mixture is cooled and diluted with 20 cm3 of ethyl acetate and then washed with 3 times 10 cm3 of water and 10 cm3 of saturated aqueous sodium chloride solution. After separating the phases by settling, the organic phase is dried over anhydrous magnesium sulphate, filtered and concentrated to dryness under reduced pressure (2.7 kPa) to give 2.30 g of a residue which is purified by flash chromatography [eluent: cyclohexane/ethyl acetate (7/3 by volume)]. After concentrating the fractions under reduced pressure, 1.07 g of 3-methoxycarbonyl-1-(quinol-4-yl)-1H-indole are obtained in the form of a white solid melting at 142° C.
Quantity
1.73 g
Type
reactant
Reaction Step One
Quantity
0.876 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.654 mL
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three

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